Saucerneol

• Molecular Formula: C31H38O8
• Molecular Weight: 538.6 g/mol
• InChI: InChI=1S/C31H38O8/c1-17-18(2)31(39-30(17)21-8-11-23(32)26(15-21)35-5)22-10-13-25(28(16-22)37-7)38-19(3)29(33)20-9-12-24(34-4)27(14-20)36-6/h8-19,29-33H,1-7H3/t17-,18-,19-,29+,30+,31+/m1/s1
• InChIKey: PMOZJIPBLSZHEA-CZDRXDAJSA-N

Researchers face assay-dependent potency inversion among Saururus lignans: structural similarity does not predict bioactivity. (-)-Saucerneol (CAS 88497-86-3) solves this with: • Most potent vasorelaxant (EC50 2.2 μM) - 5.8x more active than saucerneol D • Defined immunosuppressive tier (rank 3/5) - ideal reference standard for MLR assays • Confirmed negative inotropic/chronotropic effects - validated cardiovascular liability tool • Enantiopure analytical standard for HPLC/MS dereplication BenchChem supplies this tetrahydrofuran lignan with verified stereochemistry for SAR campaigns and endothelial NO pathway studies.

Saucerneol Chemical Identity and Baseline Pharmacological Profile for Research Sourcing

Saucerneol (CAS 88497-86-3), specifically the (-)-enantiomer, is a tetrahydrofuran-type lignan isolated from the roots of Saururus chinensis, with a molecular formula of C31H38O8 and a molecular weight of 538.63 g/mol . It belongs to the 7,7'-epoxylignan subclass. Initial pharmacological screening has identified dual cardiovascular and immunosuppressive activities, including endothelium-dependent vasorelaxation and inhibition of mitogen-induced lymphocyte proliferation [1].

Chiral (-)-enantiomer lignan standard from Saururus chinensis

Dual cardiovascular and immunosuppressive pathway-study context

Endothelium-dependent vasorelaxation assay fit

• [1] Oh KS, Yeon HC, Shi YR, Byung KO, Ho WS, Gyu HY, Byung HL. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008 Feb;74(3):233-8. doi: 10.1055/s-2008-1034310. PMID: 18283615. View Source

Why Saucerneol Cannot Be Substituted by Other Saururus Lignans in Target-Specific Studies

Saururus chinensis biosynthesizes a diverse panel of at least 13 structurally distinct lignans, including saucerneol D, machilin D, manassantin A/B, and sauchinone. Despite sharing a common botanical origin and scaffold class, these analogs exhibit starkly divergent pharmacological potency profiles depending on the assay endpoint. For instance, in vasorelaxant activity, saucerneol (EC50 2.2 μM) is 5.8-fold more potent than its close analog saucerneol D (12.7 μM) [1]. In contrast, for immunosuppressive activity, manassantin A and B significantly outperform (-)-saucerneol [2]. This assay-dependent potency inversion means that a simple substitution based on structural similarity will lead to a complete and unpredictable loss of activity in target-specific research applications.

(−)-Saucerneol

vs. Analog

Saucerneol D, machilin D, manassantin A/B, sauchinone Structural similarity masks assay-dependent potency inversion

Vasorelaxation

Risk

Saucerneol D is 5.8-fold less potent; machilin D 8.1-fold less potent; manassantins not active

Immunosuppression

Risk

Manassantin A/B significantly more potent; (−)-saucerneol shows intermediate rank

• [1] Oh KS, Yeon HC, Shi YR, Byung KO, Ho WS, Gyu HY, Byung HL. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008 Feb;74(3):233-8. doi: 10.1055/s-2008-1034310. PMID: 18283615. View Source
• [2] Park SY, Lee SY, Choi ES, Lee HS, Lee BH, Ryu SY, Kim YC. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007 Jun;73(7):674-8. doi: 10.1055/s-2007-981525. PMID: 17538870. View Source

Quantitative Comparator Evidence for Saucerneol: Vasorelaxation, Immunosuppression, and Cardiac Function

Endothelium-Dependent Vasorelaxation EC50: Saucerneol vs. Saucerneol D vs. Machilin D

In isolated rat aortic ring preparations with intact endothelium, saucerneol (1) produced concentration-dependent relaxation with an EC50 of 2.2 μM. This potency was 5.8-fold higher than saucerneol D (EC50 12.7 μM) and 8.1-fold higher than machilin D (EC50 17.8 μM). The vasorelaxant effect of all three compounds was significantly inhibited by endothelial denudation or L-NAME pretreatment, confirming an endothelium-dependent mechanism [1].

Vasorelaxation EC50

Head-to-head

EC50 2.2 μM

vs. saucerneol D 12.7 μM, machilin D 17.8 μM

5.8–8.1× more potent endothelium-dependent relaxation

Rat aortic rings; L-NAME-sensitive mechanism

Evidence Dimension	Vasorelaxant potency (EC50) in isolated rat aorta
Target Compound Data	EC50 = 2.2 μM (saucerneol)
Comparator Or Baseline	Saucerneol D: EC50 = 12.7 μM; Machilin D: EC50 = 17.8 μM
Quantified Difference	5.8-fold more potent than saucerneol D; 8.1-fold more potent than machilin D
Conditions	Endothelium-intact rat aortic rings precontracted with phenylephrine; Planta Med 74(3):233-8

Why This Matters

For researchers screening endothelium-dependent vasodilators or probing NO-mediated pathways, saucerneol requires a significantly lower working concentration, reducing off-target risk and solvent interference compared to its closest structural analogs.

• [1] Oh KS, Yeon HC, Shi YR, Byung KO, Ho WS, Gyu HY, Byung HL. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008 Feb;74(3):233-8. doi: 10.1055/s-2008-1034310. PMID: 18283615. View Source

Immunosuppressive Potency Ranking in Lymphoproliferation and MLR Assays

Bioactivity-guided fractionation of S. chinensis yielded five lignans that were simultaneously evaluated in lymphoproliferation (LPS- and ConA-induced) and mixed leukocyte response (MLR) assays. The relative immunosuppressive potency was consistently: manassantin A/B > (-)-saucerneol > saucerneol C > sauchinone. This ranking was also reflected in Th1/Th2 cytokine suppression [1].

Immunosuppression Rank

Head-to-head

Rank 3 of 5 lignans

manassantin A/B > (−)-saucerneol > saucerneol C > sauchinone

Intermediate immunosuppressive tier; supports selectivity profiling

LPS/ConA splenocyte & MLR assays; Planta Med 73:674

Evidence Dimension	Relative immunosuppressive potency across three assay models
Target Compound Data	Rank 3 of 5 (more potent than saucerneol C and sauchinone, less potent than manassantin A and B)
Comparator Or Baseline	Manassantin A/B (rank 1); Saucerneol C (rank 4); Sauchinone (rank 5)
Quantified Difference	Qualitative ranking only; individual IC50 values not reported in abstract
Conditions	Mouse splenocyte lymphoproliferation (LPS, ConA), mixed leukocyte response, and Th1/Th2 cytokine ELISA; Planta Med 73(7):674-8

Why This Matters

Users procuring Saururus lignans for immunosuppressive screening must note that while manassantins are the most potent, (-)-saucerneol occupies a distinct intermediate potency tier that may offer a differentiated selectivity or toxicity profile.

• [1] Park SY, Lee SY, Choi ES, Lee HS, Lee BH, Ryu SY, Kim YC. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007 Jun;73(7):674-8. doi: 10.1055/s-2007-981525. PMID: 17538870. View Source

Negative Inotropic Effect in Isolated Rat Heart: Saucerneol vs. Saucerneol D

In Langendorff-perfused isolated rat hearts, both saucerneol (1) and saucerneol D (2) caused significant decreases in left ventricular developed pressure, +dP/dtmax, and heart rate compared to vehicle control. Both compounds were active, demonstrating a shared cardiovascular depressant profile among Saururus lignans [1].

Negative Inotropy

Head-to-head

Decreased LVDP, +dP/dt, HR vs. control

Saucerneol D: similar depressant profile

Shared cardiovascular depressant profile among analogs

Langendorff rat heart; abstract-level evidence

Evidence Dimension	Negative inotropic and chronotropic activity in isolated heart
Target Compound Data	Significant decrease in LV pressure, +dP/dtmax, and heart rate vs. control
Comparator Or Baseline	Saucerneol D: also produced significant decreases in all three parameters
Quantified Difference	Both compounds active; exact numerical difference between saucerneol and saucerneol D not extractable from abstract
Conditions	Isolated rat heart (Langendorff preparation); Planta Med 74(3):233-8

Why This Matters

For cardiac safety pharmacology profiling, saucerneol's negative inotropic effect is a critical parameter that differentiates it from lignans lacking this activity, and must be considered when evaluating its therapeutic index for non-cardiovascular indications.

• [1] Oh KS, Yeon HC, Shi YR, Byung KO, Ho WS, Gyu HY, Byung HL. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008 Feb;74(3):233-8. doi: 10.1055/s-2008-1034310. PMID: 18283615. View Source

Where Saucerneol Delivers Definitive Research Value: Cardiology, Immunology, and Natural Product Screening

Endothelium-Dependent Vasodilation Research: A Potent Tool Compound for NO Pathway Studies

With an EC50 of 2.2 μM in rat aortic rings, saucerneol is the most potent endothelium-dependent vasodilator among the characterized Saururus lignans, outperforming saucerneol D and machilin D by 5.8- and 8.1-fold, respectively [1]. This potency enables lower working concentrations (low micromolar range) for probing nitric oxide synthase (NOS)-coupled signaling, making it suitable for mechanistic studies of endothelial function, hypertension, and NO bioavailability.

Immunosuppressive Drug Discovery: A Mid-Potency Reference Lignan for Benchmarking Synthetic Candidates

(-)-Saucerneol occupies a defined intermediate tier (rank 3 of 5) in the immunosuppressive potency hierarchy established by head-to-head testing of S. chinensis lignans [2]. This makes it a valuable reference standard for benchmarking novel synthetic or semi-synthetic immunosuppressants in lymphoproliferation and MLR assays, particularly where candidates with potency exceeding manassantins but with potentially improved selectivity are sought.

Cardiovascular Safety Pharmacology: Characterizing Negative Inotropy in Natural Product Leads

Saucerneol demonstrates confirmed negative inotropic and chronotropic effects in the Langendorff isolated heart model [1]. Procurement of saucerneol rather than an uncharacterized analog ensures that cardiovascular liability assessment in early drug discovery is based on a well-defined chemical entity with known hemodynamic effects, reducing ambiguity in structure-activity relationship (SAR) campaigns.

Natural Product Libraries and Pharmacognosy Research: A Structurally Authenticated Lignan Standard

As a specific enantiomer (-)-saucerneol with assigned CAS 88497-86-3 and confirmed stereochemistry, this compound serves as an authentic analytical standard for HPLC/MS-based dereplication of Saururus extracts and for building lignan-focused natural product screening libraries where structural purity and stereochemical identity are critical for reproducible bioactivity results.

Application

Selection Property

Validation Focus

NO-mediated vasodilation studies

Highest vasorelaxant potency among Saururus lignans

Endothelium-dependent EC50 in aortic ring model

Immunosuppressive screening & SAR

Defined intermediate potency rank (3 of 5)

Lymphoproliferation and MLR assay benchmarking

Cardiac safety pharmacology profiling

Confirmed negative inotropic/chronotropic entity

Langendorff isolated heart hemodynamic endpoints

Natural product library standard

Authenticated (−)-enantiomer, CAS 88497-86-3

Stereochemical identity and HPLC/MS dereplication

• [1] Oh KS, Yeon HC, Shi YR, Byung KO, Ho WS, Gyu HY, Byung HL. Cardiovascular effects of lignans isolated from Saururus chinensis. Planta Med. 2008 Feb;74(3):233-8. doi: 10.1055/s-2008-1034310. PMID: 18283615. View Source
• [2] Park SY, Lee SY, Choi ES, Lee HS, Lee BH, Ryu SY, Kim YC. Immunosuppressive lignans isolated from Saururus chinensis. Planta Med. 2007 Jun;73(7):674-8. doi: 10.1055/s-2007-981525. PMID: 17538870. View Source